Cas no 83487-13-2 (3-Pyridinecarboxaldehyde,1-acetyl-1,4,5,6-tetrahydro-)

• Product name: 3-Pyridinecarboxaldehyde,1-acetyl-1,4,5,6-tetrahydro-
• CAS No: 83487-13-2
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 708886

3-Pyridinecarboxaldehyde,1-acetyl-1,4,5,6-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde,1-acetyl-1,4,5,6-tetrahydro-
• 1-acetyl-3,4-dihydro-2H-pyridine-5-carbaldehyde
• 3-Pyridinecarboxaldehyde, 1-acetyl-1,4,5,6-tetrahydro- (9CI)
• N-acetyl-1,4,5,6-tetrahydronicotinaldehyde
• 3-Pyridinecarboxaldehyde, 1-acetyl-1,4,5,6-tetrahydro-

• Inchi： 1S/C8H11NO2/c1-7(11)9-4-2-3-8(5-9)6-10/h5-6H,2-4H2,1H3
• InChI Key： KQNDOGANBCOPFG-UHFFFAOYSA-N
• SMILES： C1N(C(C)=O)CCCC=1C=O

Computed Properties

• Exact Mass: 153.079
• Monoisotopic Mass: 153.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4A^2

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• Boiling Point: 302.3±41.0 °C(Predicted)
• pka: -1.36±0.40(Predicted)